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Compound of Interest

Compound Name:
N-Boc-(+/-)-3-amino-hept-6-

endimethylamide

Cat. No.: B1407159 Get Quote

In-Depth Technical Guide: N-Boc-(+/-)-3-amino-
hept-6-endimethylamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Boc-(+/-)-3-amino-hept-6-
endimethylamide, a key chemical intermediate in various synthetic applications. This

document outlines its fundamental molecular properties, and provides a generalized

experimental context for its synthesis and application.

Core Molecular Data
The fundamental quantitative data for N-Boc-(+/-)-3-amino-hept-6-endimethylamide are

summarized in the table below for ease of reference and comparison.

Parameter Value Reference

Molecular Formula C₁₄H₂₆N₂O₃ [1]

Molecular Weight 270.37 g/mol [1]

IUPAC Name

(+/-)-tert-butyl [1-

(dimethylamino)-1-oxohept-6-

en-3-yl]carbamate

[1]
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Experimental Protocols
While specific, detailed experimental protocols for the synthesis of N-Boc-(+/-)-3-amino-hept-
6-endimethylamide are proprietary and vary between manufacturers, a general methodology

can be inferred from standard organic chemistry principles. The synthesis likely involves a

multi-step process, beginning with the protection of an amino group with a tert-butyloxycarbonyl

(Boc) group, followed by the formation of the dimethylamide.

A crucial step in the synthesis of Boc-protected amines is the reaction of the amine with di-tert-

butyl dicarbonate (Boc₂O) in the presence of a base. This reaction is widely used due to its

high efficiency and the stability of the resulting Boc-protected amine under various conditions.

The Boc protecting group is favored in many synthetic routes because it can be readily

removed under acidic conditions.

Logical Workflow for Synthesis
The following diagram illustrates a generalized logical workflow for the synthesis of a Boc-

protected amino dimethylamide, such as N-Boc-(+/-)-3-amino-hept-6-endimethylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1407159#n-boc-3-amino-hept-6-endimethylamide-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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